Cas no 664306-48-3 (Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI))
664306-48-3 structure
Product Name:Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI)
CAS No:664306-48-3
MF:C10H12O3
MW:180.200483322144
CID:1022422
PubChem ID:45091290
Update Time:2025-04-20
Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI)
- 3-hydroxy-2-propan-2-yloxybenzaldehyde
- SCHEMBL2365269
- 3-HYDROXY-2-(1-METHYLETHOXY)-BENZALDEHYDE
- MB22803
- DTXSID30666794
- 3-Hydroxy-2-[(propan-2-yl)oxy]benzaldehyde
- BENZALDEHYDE, 3-HYDROXY-2-(1-METHYLETHOXY)-
- 664306-48-3
- DB-273555
-
- Inchi: 1S/C10H12O3/c1-7(2)13-10-8(6-11)4-3-5-9(10)12/h3-7,12H,1-2H3
- InChI Key: GLTURXMNXYXXRM-UHFFFAOYSA-N
- SMILES: O(C1C(=CC=CC=1C=O)O)C(C)C
Computed Properties
- Exact Mass: 180.078644241g/mol
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI) Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
664306-48-3 (Benzaldehyde, 3-hydroxy-2-(1-methylethoxy)- (9CI)) Related Products
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- 75792-34-6(3-ethoxy-2-methoxybenzaldehyde)
- 75792-35-7(3-methoxy-2-(propan-2-yloxy)benzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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